Cas no 1261987-61-4 (5-(3-Carboxy-4-chlorophenyl)-3-methylphenol)

• Product Name: 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol
• CAS No: 1261987-61-4
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18313437
• CID: 2767780
• PubChem ID: 53219130
• Update Time: 2025-10-28

5-(3-Carboxy-4-chlorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00684006
• 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol, 95%
• 4-Chloro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18313437
• 1261987-61-4
• 5-(3-CARBOXY-4-CHLOROPHENYL)-3-METHYLPHENOL
• 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol

• MDL： MFCD18313437
• Inchi： 1S/C14H11ClO3/c1-8-4-10(6-11(16)5-8)9-2-3-13(15)12(7-9)14(17)18/h2-7,16H,1H3,(H,17,18)
• InChI Key： JREBHGZNYNQTAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol

5-(3-Carboxy-4-chlorophenyl)-3-methylphenol: A Comprehensive Overview

The compound 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol (CAS No. 1261987-61-4) is a structurally complex aromatic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique substitution pattern, has garnered attention due to its versatile applications in drug design, environmental chemistry, and advanced materials development.

Recent studies have highlighted the importance of 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol in the development of novel pharmaceutical agents. The presence of a carboxylic acid group at the 3-position and a chlorine atom at the 4-position on the phenyl ring introduces significant electronic and steric effects, making this compound an ideal candidate for exploring bioactive molecules. Researchers have utilized this compound as a scaffold for designing inhibitors targeting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol has shown promise in environmental chemistry. The compound's ability to form stable complexes with heavy metals has been exploited in water treatment technologies. Recent advancements in green chemistry have focused on using this compound as a chelating agent to remove toxic metals like lead and mercury from industrial wastewater, contributing to sustainable environmental practices.

The synthesis of 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the methyl group at the 3-position and the carboxylic acid at the 5-position requires precise control over reaction conditions to ensure high yield and purity. Recent research has optimized these synthesis pathways, reducing production costs and minimizing environmental impact.

From a structural standpoint, 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol exhibits interesting photophysical properties due to its conjugated aromatic system. This has led to its exploration in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths makes it a valuable component in next-generation electronic devices.

In conclusion, 5-(3-Carboxy-4-chlorophenyl)-3-methylphenol (CAS No. 1261987-61-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, environmental science, and materials engineering. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.